Cas no 40061-31-2 (1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-)

• Product Name: 1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-
• CAS No: 40061-31-2
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 326515
• PubChem ID: 11586625
• Update Time: 2025-04-19

1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-
• 1-(4-methylphenyl)-2-pyridin-3-ylethane-1,2-dione
• 1-PYRIDIN-3-YL-2-P-TOLYL-ETHANE-1,2-DIONE
• 1-(p-Tolyl)-2-(3-pyridyl)-glyoxal
• 1-(pyridin-3-yl)-2-p-tolyl-ethane-1,2-dione
• 1-Pyridin-3-yl-2-p-tolyl-ethane-1,2
• AB49366
• AC-20885
• AGN-PC-00C4UQ
• -dione
• Ethanedione, (4-methylphenyl)-3-pyridinyl-
• 40061-31-2
• SCHEMBL11815240
• AKOS015965904
• DTXSID50468999

• Inchi： 1S/C14H11NO2/c1-10-4-6-11(7-5-10)13(16)14(17)12-3-2-8-15-9-12/h2-9H,1H3
• InChI Key： NBCBJEXDJGFDKO-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=NC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 397.86°C at 760 mmHg
• Flash Point: 196.955°C
• Refractive Index: 1.591